![molecular formula C17H18ClNOS B3938121 2-[(2-chlorobenzyl)thio]-N-(2-methylbenzyl)acetamide](/img/structure/B3938121.png)
2-[(2-chlorobenzyl)thio]-N-(2-methylbenzyl)acetamide
Overview
Description
2-[(2-chlorobenzyl)thio]-N-(2-methylbenzyl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as CBMA and belongs to the class of thioacetamide derivatives. CBMA is synthesized using a multistep process that involves the reaction of 2-chlorobenzyl chloride with thioacetamide, followed by the reaction of the resulting intermediate product with 2-methylbenzylamine.
Mechanism of Action
The mechanism of action of CBMA is not fully understood. However, it is believed to exert its therapeutic effects by modulating various biochemical pathways in the body. CBMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. CBMA has also been found to have an effect on the GABAergic system, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
CBMA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CBMA has also been found to have an anticonvulsant effect in animal models of epilepsy. The compound has been shown to have a good safety profile and does not exhibit any significant toxicity at therapeutic doses.
Advantages and Limitations for Lab Experiments
CBMA has several advantages for lab experiments. It is relatively easy to synthesize and has a good stability profile. The compound is also readily available and can be obtained from commercial sources. However, CBMA has some limitations for lab experiments. It is a relatively new compound, and there is limited information available on its properties. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of CBMA.
Future Directions
There are several future directions for research on CBMA. One potential area of research is the development of CBMA-based drugs for the treatment of inflammatory and pain-related disorders. Another potential area of research is the investigation of CBMA's potential as an anticonvulsant agent. Further research is also needed to fully understand the mechanism of action of CBMA and its effects on various biochemical pathways in the body.
Scientific Research Applications
CBMA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. CBMA has also been shown to have potential applications in the treatment of cancer, neurological disorders, and infectious diseases. The compound has been tested in vitro and in vivo models, and the results have been promising.
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-N-[(2-methylphenyl)methyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNOS/c1-13-6-2-3-7-14(13)10-19-17(20)12-21-11-15-8-4-5-9-16(15)18/h2-9H,10-12H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPYUHMPRTIRBDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC(=O)CSCC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-chlorobenzyl)sulfanyl]-N-(2-methylbenzyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.